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Compound of Interest

Compound Name:
2-Hydroxy-4-morpholin-4-yl-

benzaldehyde

CAS No.: 70362-07-1

Cat. No.: B1609637 Get Quote

Executive Summary
This technical guide provides a comprehensive safety and handling framework for 2-Hydroxy-
4-morpholin-4-yl-benzaldehyde (also known as 4-morpholinosalicylaldehyde). As a Senior

Application Scientist, I have structured this document to move beyond a standard MSDS,

offering a "best practice" workflow for researchers utilizing this compound in medicinal

chemistry and drug discovery.

This compound serves as a critical intermediate, particularly in the synthesis of kinase

inhibitors and Schiff base ligands where the morpholine moiety improves pharmacokinetic

solubility. Due to its status as a research chemical, its toxicological profile is not fully

characterized, necessitating a "universal precaution" approach.

Part 1: Chemical Identity & Physicochemical Profile
Understanding the structural functionality is the first step in safety. This molecule combines

three distinct reactive centers: a phenol (acidic, H-bond donor), an aldehyde (electrophilic,

oxidation-prone), and a morpholine ring (basic, solubilizing).

Table 1: Substance Identification
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Parameter Specification

Chemical Name 2-Hydroxy-4-morpholin-4-yl-benzaldehyde

Synonyms
4-Morpholinosalicylaldehyde; 2-Hydroxy-4-

morpholinobenzaldehyde

CAS Number 70362-07-1

Molecular Formula C₁₁H₁₃NO₃

Molecular Weight 207.23 g/mol

Physical State Solid (Powder or Crystalline)

Solubility
Soluble in DMSO, DMF, DCM; sparingly soluble

in water.[1]

SMILES OC1=CC(N2CCOCC2)=CC=C1C=O

Structural Insight
The ortho-hydroxyl group relative to the aldehyde allows for strong intramolecular hydrogen

bonding. This stabilizes the carbonyl group but also facilitates chelation with metal ions. The

para-morpholine group acts as an electron-donating group (EDG), increasing the electron

density of the aromatic ring, making it susceptible to electrophilic aromatic substitution and

potentially increasing the basicity of the system.

Part 2: Hazard Identification (GHS Classification)
While specific toxicological data (LD50) may be sparse for this specific isomer, Structure-

Activity Relationship (SAR) analysis with analogous salicylaldehydes dictates the following

classification.

GHS Label Elements
Signal Word:WARNING

Hazard Category: Irritant (Category 2)
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Table 2: Hazard & Precautionary Statements
Code Type Statement

Mechanism/Ration
ale

H315 Hazard Causes skin irritation.

Phenolic compounds

can denature proteins

and irritate the stratum

corneum.

H319 Hazard
Causes serious eye

irritation.

Aldehydes are

reactive electrophiles

capable of binding to

corneal proteins.

H335 Hazard
May cause respiratory

irritation.

Dust inhalation

triggers mucosal

inflammation.

P261 Prevention
Avoid breathing

dust/fume.

Minimizes pulmonary

exposure.

P280 Prevention
Wear protective

gloves/eye protection.

Standard barrier

protection (Nitrile

gloves, Safety

Goggles).

P305+P351 Response
IF IN EYES: Rinse

cautiously with water.

Dilution is the primary

first aid mechanism.

Critical Safety Note: As a research chemical, the chronic toxicity (mutagenicity, teratogenicity)

has not been fully investigated. Treat as a potential bioactive agent.

Part 3: Safe Handling & Storage Protocol
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This section outlines a self-validating workflow designed to maintain compound integrity while

maximizing user safety.

Storage & Stability "Best Practices"
Atmosphere: Store under Inert Gas (Argon or Nitrogen). Aldehydes are prone to autoxidation

to carboxylic acids (in this case, 2-hydroxy-4-morpholinobenzoic acid) upon prolonged

exposure to air.

Temperature:2-8°C (Refrigerate). While stable at room temperature for short periods,

refrigeration retards oxidation and hydrolysis.

Container: Amber glass vials with Teflon-lined caps to prevent UV degradation and cap

corrosion.

Operational Workflow
The following diagram illustrates the logical flow for handling this compound to prevent cross-

contamination and exposure.
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1. Receipt & Log
(Verify CAS: 70362-07-1)

2. Storage
(2-8°C, Argon, Amber Vial)

 Immediate

3. Transport to Lab
(Secondary Containment)

 As needed

4. Weighing
(Fume Hood + Static Control)

 PPE: Nitrile + Goggles

 Reseal under Ar

5. Solubilization/Reaction
(DMSO/DMF)

 Dissolve immediately

6. Disposal
(Solid/Organic Waste)

 Post-experiment

Click to download full resolution via product page

Figure 1: Standard Operating Procedure (SOP) workflow for handling 2-Hydroxy-4-morpholin-
4-yl-benzaldehyde, emphasizing inert storage and containment.
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Engineering Controls & PPE
Respiratory: Use a fume hood maintaining a face velocity of 80-100 fpm. If weighing large

quantities (>1g) outside a hood, use a NIOSH N95 or P100 respirator.

Dermal: Nitrile gloves (minimum thickness 0.11 mm). Breakthrough time is generally

excellent for solids, but change immediately if dissolved in DCM or Acetone.

Static Control: Fine organic powders can be statically charged. Use an antistatic gun or

ionizer during weighing to prevent powder scattering.

Part 4: Emergency Response
In the event of exposure, immediate action mitigates long-term damage.

First Aid Protocols
Eye Contact: Immediately flush with saline or water for 15 minutes. Lifting upper and lower

eyelids is crucial to remove trapped particulate. Seek medical attention.

Skin Contact: Brush off loose particles before washing. Wash with soap and water. Do not

use alcohol/solvents as they may enhance transdermal absorption.

Inhalation: Move to fresh air. If breathing is difficult, oxygen should be administered by

trained personnel.

Spill Cleanup (Solid)
Isolate: Evacuate non-essential personnel.

PPE: Don goggles, double nitrile gloves, and a lab coat.

Containment: Cover the spill with a damp paper towel (to prevent dust formation) or use a

HEPA-filtered vacuum.

Disposal: Place waste in a sealed container labeled "Hazardous Waste - Solid Toxic."

Part 5: Application Context & Reactivity
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For the drug development professional, understanding how this molecule reacts is as important

as safety. The 2-hydroxy-benzaldehyde core is a "privileged structure" in medicinal chemistry.

Synthetic Utility
Schiff Base Formation: The aldehyde reacts rapidly with primary amines to form imines

(Schiff bases). This is the primary route for synthesizing hydrazone-based kinase inhibitors.

Metal Chelation: The phenolic -OH and the aldehyde/imine nitrogen form a bidentate pocket,

ideal for coordinating Zinc (Zn²⁺) or Copper (Cu²⁺) in metallo-drug synthesis.

Knoevenagel Condensation: The aldehyde is active in condensation reactions with active

methylene compounds (e.g., malononitrile) to extend the carbon chain.

Reactivity Logic Map

2-Hydroxy-4-morpholino-
benzaldehyde
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Reaction w/ R-NH2
(Ethanol/Reflux)
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Carboxylic Acid
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Schiff Base Ligand
(Bioactive Core) Metal Salt (Zn, Cu) Coordination Metal Complex

(Catalyst/Drug)
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Figure 2: Chemical reactivity profile. Note the oxidation pathway (red) which represents the

primary stability hazard, versus the synthetic utility pathways (green/yellow).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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